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Compound of Interest

1-(Bromomethyl)(1-
~13~C)benzene

Cat. No.: B3432487

Compound Name:

Isotopically labeled compounds are fundamental tools in modern pharmaceutical research,
enabling scientists to trace the metabolic fate of drug candidates and elucidate complex
biochemical pathways.[1][2][3] By replacing a standard carbon-12 atom with its stable, heavier
isotope, carbon-13 (*3C), researchers can "mark" molecules for unambiguous identification by
mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.[2][4]

Benzyl bromide-(*3C), where one or more carbons in the benzyl group are 13C, is a vital reagent
for introducing this isotopic label into target molecules.[5][6] It is frequently used to synthesize
13C-labeled metabolites, internal standards for pharmacokinetic studies, and probes for
mechanistic investigations.[4][5] While the isotopic label itself does not alter the chemical
reactivity, the inherent hazards of the parent molecule, benzyl bromide, remain fully present.[2]

Benzyl bromide is a potent lachrymator (a substance that causes tearing) and is corrosive and
toxic.[7][8][9] Its safe handling is not merely a matter of regulatory compliance but a critical
necessity for protecting the health of laboratory personnel. This guide provides a
comprehensive framework for the safe handling, storage, use, and disposal of 13C labeled
benzyl bromide, grounding every recommendation in the chemical principles that dictate its
hazardous nature.

Section 1: Compound Identification and Properties

While the isotopic labeling is crucial for analytical detection, the macroscopic physical and
chemical properties of 13C labeled benzyl bromide are essentially identical to the unlabeled
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compound.
Property Value Source(s)
] Benzyl bromide, a-

Chemical Name [8][10]
Bromotoluene
C7H7Br (specific 13C position

Molecular Formula ] [10][11]
varies)

Molecular Weight ~171.03 g/mol (unlabeled) [9][10]
Increases by ~1 g/mol for each

13C Labeled MW [11]
13C atom

CAS Number 100-39-0 (unlabeled) [9][10][12]

Appearance Colorless to light brown liquid [O1[13]

Odor Agreeable, sharp [9]

Melting Point -3to-1°C (27 to 30 °F) [10]

Boiling Point 198 to 199 °C (388 to 390 °F) [13]

Density ~1.44 g/mL at 25 °C [9]

Flash Point 86 °C (187 °F) - Closed Cup

B Slightly soluble in water; reacts
Solubility [91[14]

slowly with water

Section 2: Hazard Identification and Risk

Assessment

Benzyl bromide is classified as a hazardous substance due to its multiple toxic and reactive

properties.[15] According to the European Chemicals Agency (ECHA), it causes serious eye

irritation, skin irritation, and may cause respiratory irritation.[16][17]

Primary Hazards:
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e Severe Irritant and Corrosive: The material is extremely destructive to the tissues of the
mucous membranes, upper respiratory tract, eyes, and skin.[10] Ingestion can produce
chemical burns in the mouth and gastrointestinal tract.[15]

o Lachrymator: Vapors are powerful tear-producing agents, causing immediate and intense
eye irritation and pain.[7][8][14]

o Toxicity: It is toxic by inhalation and may be fatal if inhaled in high concentrations.[8] It can
also be harmful if swallowed or absorbed through the skin.[8][10]

o Combustible Liquid: Benzyl bromide is a combustible liquid and its vapors can form
explosive mixtures with air if heated intensely.[7][12][18]

o Reactivity: It reacts with water, bases, alcohols, and many metals.[10][14][18] This reactivity
is key to its synthetic utility but also a source of significant hazard.

Hazard Classification Rating Source(s)

) Corrosion, Irritant/Sensitizer,
GHS Pictograms [10][12]
Health Hazard

GHS Signal Word Warning [71[10][19]

H315 (Causes skin irritation),
H319 (Causes serious eye

GHS Hazard Statements S [10][12]
irritation), H335 (May cause

respiratory irritation)

) Health: 3, Flammaubility: 2,
NFPA Rating o [18]
Reactivity: 1

o Health: 2, Flammability: 2,
HMIS Classification ] [10]
Physical Hazards: 0

Logical Workflow: Risk Assessment

A systematic risk assessment is mandatory before any work with benzyl bromide commences.
This process ensures that all hazards are identified and controlled.
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Step 1: Identify Hazards
(Toxicity, Corrosivity, Lachrymator, Reactivity, Flammability)

nalyze the risks

Step 2: Assess Exposure Potential
(Quantity used, Duration of task, Route of exposure)

Mitigate the risks

Step 3: Implement Control Measures
(Engineering, Administrative, PPE)

repare for failure

Step 4: Develop Emergency Procedures
(Spill, Exposure, Fire)

earn and improve

Step 5: Review and Refine
(Periodically review protocol, update after incidents)

Click to download full resolution via product page

Caption: A structured workflow for assessing and mitigating risks associated with benzyl
bromide.

Section 3: Safe Handling and Storage Protocols

A multi-layered approach, following the hierarchy of controls, is essential for safely handling 13C
labeled benzyl bromide.

Engineering Controls (First Line of Defense)

o Chemical Fume Hood: All work must be conducted in a properly functioning chemical fume
hood to prevent inhalation of the toxic and lachrymatory vapors.[20]
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o Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.[7][10][21]

o Safety Shower & Eyewash Station: An emergency eyewash and safety shower must be
immediately accessible in the work area.[21]

Administrative Controls (Safe Work Practices)
o Chemical Hygiene Plan (CHP): All handling must be in accordance with a site-specific CHP

as mandated by OSHA (29 CFR 1910.1450).[22][23]

o Designated Area: Designate a specific area within the fume hood for benzyl bromide work to
minimize the risk of cross-contamination.

e Training: Personnel must receive documented training on the specific hazards of benzyl
bromide and the procedures outlined in this guide and the Safety Data Sheet (SDS) before
beginning work.[22][24][25]

Personal Protective Equipment (PPE) (Last Line of
Defense)

The correct PPE is mandatory and must be worn at all times when handling benzyl bromide.
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PPE Item

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Viton®, Barrier®, or
multi-layer laminates). Double-

gloving is recommended.

Prevents skin absorption and
severe irritation.[8][19]
Standard nitrile gloves may
offer insufficient protection for

prolonged contact.

Eye/Face Protection

Chemical splash goggles AND

a face shield.

Protects against splashes and
the potent lachrymatory

vapors.[8]

Body Protection

Flame-resistant lab coat and

closed-toe shoes.

Prevents skin contact and
provides a barrier against

small splashes.[8]

Respiratory Protection

A NIOSH-approved respirator
with appropriate cartridges
(e.g., organic vapor/acid gas)
may be required if engineering
controls fail or for emergency
response.[8][13]

Protects against inhalation of

highly toxic vapors.[8]

Experimental Protocol: General Handling and Aliquoting

Preparation: Don all required PPE. Verify the fume hood is operational (check airflow

monitor). Assemble all necessary glassware and reagents within the designated area of the

fume hood.

Inert Atmosphere: If the reaction is moisture-sensitive, ensure the glassware is oven-dried

and the system is under an inert atmosphere (e.g., Nitrogen or Argon).

Temperature Control: Allow the sealed bottle of benzyl bromide to equilibrate to room

temperature before opening to prevent moisture condensation.

Transfer: Open the container inside the fume hood. Use a clean, dry glass syringe or

cannula to carefully withdraw the required volume. Avoid using metal needles for extended

periods as benzyl bromide can corrode some metals.[14][18]
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» Dispensing: Dispense the liquid slowly and directly into the reaction vessel below the surface
of the solvent if possible, to minimize vapor release.

o Sealing: Immediately and tightly reseal the main container.[7][10][12] Wipe the syringe with a
cloth dampened with an appropriate solvent (e.g., isopropanol) inside the hood, and properly
dispose of the cloth as hazardous waste.

o Cleanup: Clean any contaminated glassware promptly or quench reactive residues before
removal from the fume hood.

Storage Requirements

Proper storage is critical to maintaining the stability of the compound and preventing hazardous
situations.

e Location: Store in a cool, dry, well-ventilated area, away from direct sunlight and sources of
ignition like heat, sparks, or open flames.[7][8][12][18]

o Container: Keep the container tightly closed to prevent moisture ingress and vapor escape.
[7][10][12] Containers must be carefully resealed and kept upright.[10]

e Incompatibilities: Segregate from incompatible materials. Violent reactions can occur with:
o Strong bases (e.g., sodium hydroxide)[18]
o Oxidizing agents (e.g., peroxides, nitrates)[10][18]
o Alcohols, Amines[10][18]

o Many metals (corrodes steel)[10][14]

Section 4: Emergency Procedures

Immediate and correct response to an emergency is critical to minimizing harm.

Spill Response

e Evacuate: Evacuate all non-essential personnel from the immediate area.[18]
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Ventilate: Ensure the fume hood is operating at maximum capacity.
Control Ignition Sources: Remove all sources of ignition.[18][20]

Containment: Wearing full PPE, cover the spill with a dry, inert absorbent material such as
dry lime, sand, or soda ash.[18] DO NOT USE WATER OR COMBUSTIBLE ABSORBENTS
like paper towels.[18]

Neutralization Chemistry: The reason for using dry, alkaline materials like soda ash is to both
absorb the liquid and help neutralize the hydrogen bromide (HBr) gas that is slowly formed
upon contact with atmospheric moisture.[14]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a
clearly labeled, sealed container for hazardous waste disposal.[18][20]

Decontamination: Decontaminate the spill area, then ventilate thoroughly before resuming
work.[18]
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Emergency First Aid Measures
Immediately move the person to fresh air. If
) breathing is difficult or has stopped, provide
Inhalation

artificial respiration. Seek immediate medical
attention.[8][10][26]

Skin Contact

Immediately flush skin with copious amounts of
water for at least 15 minutes while removing
contaminated clothing and shoes. Seek

immediate medical attention.[8][10][19]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[7][8][10]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
have them drink 2-4 cupfuls of water or milk.
Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[8][10]

Fire Response

o Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant foam.[10]

[18][19]

e Unsuitable Media:DO NOT USE WATER.[18][20] Benzyl bromide reacts with water, and this
reaction is accelerated by heat.[10][14] Furthermore, the resulting acidic gas can react with

metal surfaces to generate flammable and potentially explosive hydrogen gas.[10][12]

» Firefighter Precautions: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[10][19] Containers may explode when heated; use a water

spray to cool fire-exposed containers from a distance.[18][19]
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e Hazardous Combustion Products: Fire produces poisonous and corrosive gases, including
hydrogen bromide and carbon oxides.[10][13][19]

Section 5: Waste Disposal
All waste containing 13C labeled benzyl bromide, including empty containers, contaminated
absorbents, and PPE, must be treated as hazardous waste.

o Collection: Collect waste in designated, sealed, and properly labeled containers.

» Disposal Route: The recommended disposal method is through a licensed professional
waste disposal service, typically via chemical incineration equipped with an afterburner and
scrubber to handle the acid gas produced.[10]

o Empty Containers: Empty containers retain product residue and vapors and can be
dangerous.[8] They should be disposed of in the same manner as the chemical itself.

Section 6: Application in Drug Development: A
Methodological Workflow

13C labeled benzyl bromide is an excellent alkylating agent for introducing a stable isotope label
onto nucleophilic functional groups like phenols, amines, and thiols. This is commonly done to
synthesize analytical standards for quantifying a drug or its metabolites in biological samples.

Workflow: Synthesis of a **C-Labeled Benzyl Ether

This protocol outlines the general steps for the benzylation of a phenolic compound using 3C
labeled benzyl bromide.
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Caption: A typical experimental workflow for synthesizing a 3C-labeled standard.
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Causality Behind Choices:

e Aprotic Solvent: Polar aprotic solvents like DMF or acetonitrile are used because they
solubilize the reactants but do not participate in the reaction. Protic solvents like water or
alcohols would react with the benzyl bromide.

o Weak Base: A mild base like potassium carbonate (K2CO3) is used to deprotonate the
phenol, making it a better nucleophile. Strong bases like NaOH could promote side reactions
or react with the solvent.

» Monitoring: Continuous monitoring is crucial to determine the reaction endpoint, preventing
the formation of degradation byproducts from over-reaction.

e Analysis: HRMS is essential to confirm that the 13C label has been successfully incorporated
into the final product, which is the entire purpose of the synthesis.

Conclusion

13C Labeled benzyl bromide is an indispensable tool for modern drug discovery and
development. However, its utility is matched by its significant hazards. By understanding the
chemical principles behind its toxicity and reactivity, and by rigorously implementing a multi-
layered safety strategy encompassing engineering controls, administrative protocols, and
personal protective equipment, researchers can safely harness the power of this valuable
reagent. Adherence to the detailed handling, emergency, and disposal procedures outlined in
this guide is non-negotiable for ensuring a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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